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Compound of Interest

Compound Name: Isradipine-d7

Cat. No.: B12386875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on sourcing Isradipine-d7, a

crucial analytical standard for research and development. It details available suppliers, their

product specifications, and outlines a typical experimental protocol for its use. Furthermore, this

guide illustrates the signaling pathway of Isradipine and a standard experimental workflow

using Graphviz visualizations.

Introduction to Isradipine and its Deuterated Analog
Isradipine is a potent L-type calcium channel blocker belonging to the dihydropyridine class of

drugs.[1][2] It is primarily used in the management of hypertension.[2] By blocking the influx of

calcium ions into smooth muscle cells, Isradipine induces vasodilation, leading to a reduction in

blood pressure.[1][3] Isradipine-d7 is a deuterated version of Isradipine, where seven

hydrogen atoms have been replaced by their stable isotope, deuterium. This isotopic labeling

makes it an ideal internal standard for quantitative bioanalytical assays, such as liquid

chromatography-mass spectrometry (LC-MS), to ensure the accuracy and precision of

analytical measurements in complex biological matrices.[4]

Sourcing Isradipine-d7 Analytical Standard
Several reputable suppliers offer Isradipine-d7 analytical standard. The table below

summarizes the product offerings from prominent vendors. Researchers are advised to request
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a lot-specific Certificate of Analysis (CoA) from the chosen supplier to obtain precise

quantitative data.

Supplier
Product
Name

Catalog
Number

Molecular
Formula

Molecular
Weight

Stated
Purity

MedChemEx

press
Isradipine-d7 HY-B0233S2

C₁₉H₁₄D₇N₃O

₅
378.43

>98% (by

HPLC)

TLC

Pharmaceutic

al Standards

Isradipine-d7 I-081
C₁₉H₁₄D₇N₃O

₅
378.44 N/A

Cayman

Chemical
Isradipine-d7

Not explicitly

listed, but

custom

synthesis

may be

available.

N/A N/A N/A

Toronto

Research

Chemicals

(TRC)

Isradipine-d7

Not explicitly

listed, but

custom

synthesis is a

key service.

[5][6]

N/A N/A N/A

Note: Purity and other specific data should be confirmed with the supplier's Certificate of

Analysis.

Physicochemical Properties and Storage
Based on the information available for the non-deuterated form, Isradipine is a light yellow to

yellow solid.[7] It is soluble in organic solvents such as DMSO and ethanol.[8][9][10] The

analytical standard should be stored at -20°C for long-term stability.[8]
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Mechanism of Action: L-type Calcium Channel
Blockade
Isradipine exerts its therapeutic effect by binding to and blocking L-type voltage-gated calcium

channels, which are abundant in vascular smooth muscle.[1][3] This blockade inhibits the influx

of extracellular calcium ions, a critical step in the signaling cascade that leads to muscle

contraction. The reduced intracellular calcium concentration results in the relaxation of arterial

smooth muscle, leading to vasodilation and a subsequent decrease in blood pressure.[3]
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Isradipine's Mechanism of Action
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Experimental Protocol: Quantification of Isradipine
in Plasma using LC-MS/MS with Isradipine-d7 as an
Internal Standard
This protocol is adapted from a published method for the analysis of Isradipine in human

plasma and is suitable for pharmacokinetic and bioequivalence studies.[11]

1. Materials and Reagents:

Isradipine analytical standard

Isradipine-d7 internal standard

Human plasma (with anticoagulant)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Methyl t-butyl ether (for liquid-liquid extraction)

2. Standard and Internal Standard Preparation:

Prepare stock solutions of Isradipine and Isradipine-d7 in methanol at a concentration of 1

mg/mL.

Prepare working standard solutions of Isradipine by serial dilution of the stock solution with a

50:50 mixture of acetonitrile and water.

Prepare a working internal standard solution of Isradipine-d7 at an appropriate

concentration (e.g., 100 ng/mL) in the same diluent.

3. Sample Preparation (Liquid-Liquid Extraction):
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To 200 µL of plasma sample, add 20 µL of the Isradipine-d7 internal standard working

solution.

Vortex mix for 30 seconds.

Add 1 mL of methyl t-butyl ether.

Vortex mix for 5 minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the upper organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis:

Liquid Chromatography (LC):

Column: A suitable C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Isradipine: Monitor the transition of the parent ion to a specific product ion (e.g., m/z

372.2 -> 312.2).[11]
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Isradipine-d7: Monitor the transition of the parent ion to a specific product ion (e.g., m/z

379.2 -> 319.2 - Note: exact masses may vary slightly depending on the specific

deuteration pattern).

Optimize MS parameters (e.g., collision energy, declustering potential) for maximum signal

intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Isradipine to Isradipine-d7
against the concentration of the calibration standards.

Determine the concentration of Isradipine in the plasma samples by interpolating their peak

area ratios from the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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